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Compound of Interest

Compound Name: Jtk-853

Cat. No.: B608258 Get Quote

Application Notes and Protocols for JTK-853
For Researchers, Scientists, and Drug Development Professionals

Introduction
JTK-853 is a non-nucleoside inhibitor (NNI) of the Hepatitis C Virus (HCV) RNA-dependent

RNA polymerase (RdRp), also known as non-structural protein 5B (NS5B).[1] As a key enzyme

in the viral replication cycle, NS5B is a prime target for antiviral therapies.[2][3][4] JTK-853 acts

by binding to an allosteric site on the enzyme, inducing a conformational change that ultimately

inhibits its catalytic activity.[2][4] This mechanism of action prevents the synthesis of new viral

RNA, thereby halting viral replication. Understanding the solubility of JTK-853 in various

solvents is critical for its use in in-vitro and in-vivo studies, high-throughput screening, and

formulation development.

Data Presentation: Solubility of JTK-853
Precise, experimentally determined solubility data for JTK-853 is not widely published. The

following table provides representative solubility values for JTK-853 in common laboratory

solvents for illustrative purposes. Researchers are strongly encouraged to determine the

solubility of their specific batch of JTK-853 using the protocols provided below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b608258?utm_src=pdf-interest
https://www.benchchem.com/product/b608258?utm_src=pdf-body
https://www.hepatitisc.uw.edu/page/proteins/ns5b
https://pmc.ncbi.nlm.nih.gov/articles/PMC4632376/
https://pmc.ncbi.nlm.nih.gov/articles/PMC111680/
https://synapse.patsnap.com/article/what-are-ns5b-polymerase-inhibitors-and-how-do-they-work
https://www.benchchem.com/product/b608258?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4632376/
https://synapse.patsnap.com/article/what-are-ns5b-polymerase-inhibitors-and-how-do-they-work
https://www.benchchem.com/product/b608258?utm_src=pdf-body
https://www.benchchem.com/product/b608258?utm_src=pdf-body
https://www.benchchem.com/product/b608258?utm_src=pdf-body
https://www.benchchem.com/product/b608258?utm_src=pdf-body
https://www.benchchem.com/product/b608258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Molar
Solubility (mM)

Solubility
(mg/mL)

Temperature
(°C)

Method

DMSO
>100

(Hypothetical)

>70.4

(Hypothetical)
25 Thermodynamic

Ethanol
~10

(Hypothetical)

~7.0

(Hypothetical)
25 Thermodynamic

Methanol
~15

(Hypothetical)

~10.6

(Hypothetical)
25 Thermodynamic

Acetonitrile ~5 (Hypothetical)
~3.5

(Hypothetical)
25 Thermodynamic

PBS (pH 7.4)
<0.01

(Hypothetical)

<0.007

(Hypothetical)
25 Thermodynamic

Note: The data in this table is hypothetical and for illustrative purposes only. Actual solubility

may vary based on compound purity, crystalline form, and experimental conditions.

Signaling Pathway and Experimental Workflow
HCV RNA Replication and Inhibition by JTK-853
The diagram below illustrates the simplified pathway of Hepatitis C Virus (HCV) RNA replication

and the mechanism of inhibition by JTK-853. The viral RNA-dependent RNA polymerase

(NS5B) is central to this process, synthesizing a negative-strand RNA intermediate from the

positive-strand genomic RNA. This intermediate then serves as a template for the production of

new positive-strand RNA genomes. JTK-853, a non-nucleoside inhibitor, binds to an allosteric

site on the NS5B polymerase, preventing the conformational changes necessary for RNA

synthesis.
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Kinetic Solubility

Thermodynamic Solubility
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in DMSO
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Incubate
(e.g., 1-2 hours)

Measure Precipitation
(e.g., Nephelometry, Turbidimetry)

Equilibrate
(e.g., 24-48 hours with shaking)

Separate Solid and Supernatant
(Filtration/Centrifugation)

Quantify Concentration in Supernatant
(e.g., HPLC, LC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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